Cas no 63979-69-1 (Card-20(22)-enolide,3-[(ethoxyacetyl)oxy]-5,14-dihydroxy-19-oxo-, (3b,5b)- (9CI))

• Product Name: Card-20(22)-enolide,3-[(ethoxyacetyl)oxy]-5,14-dihydroxy-19-oxo-, (3b,5b)- (9CI)
• CAS No: 63979-69-1
• MF: C₂₇H₃₈O₈
• MW: 490.585829257965
• CID: 506288
• PubChem ID: 115478
• Update Time: 2025-04-19

Card-20(22)-enolide,3-[(ethoxyacetyl)oxy]-5,14-dihydroxy-19-oxo-, (3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(ethoxyacetyl)oxy]-5,14-dihydroxy-19-oxo-, (3b,5b)- (9CI)

• Inchi： 1S/C27H38O8/c1-3-33-15-23(30)35-18-4-9-25(16-28)20-5-8-24(2)19(17-12-22(29)34-14-17)7-11-27(24,32)21(20)6-10-26(25,31)13-18/h12,16,18-21,31-32H,3-11,13-15H2,1-2H3/t18-,19+,20?,21?,24+,25-,26-,27-/m0/s1
• InChI Key： DSPOGXDJTMFPCP-RHEGXVRHSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CCC1[C@@]3(C=O)CC[C@@H](C[C@]3(CCC21)O)OC(COCC)=O

Computed Properties

• Exact Mass: 490.25666817g/mol
• Monoisotopic Mass: 490.25666817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines